Cas no 2411183-86-1 (N-[(2S)-1-Hydroxypropan-2-yl]-2-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]benzamide)

• Product Name: N-[(2S)-1-Hydroxypropan-2-yl]-2-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]benzamide
• CAS No: 2411183-86-1
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 5355013
• Update Time: 2025-05-21

N-[(2S)-1-Hydroxypropan-2-yl]-2-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]benzamide Chemical and Physical Properties

Names and Identifiers

• N-[(2S)-1-Hydroxypropan-2-yl]-2-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]benzamide
• N-[(2S)-1-hydroxypropan-2-yl]-2-{[1-(2-methylpropyl)aziridin-2-yl]methoxy}benzamide
• Z4284858208

• Inchi： 1S/C17H26N2O3/c1-12(2)8-19-9-14(19)11-22-16-7-5-4-6-15(16)17(21)18-13(3)10-20/h4-7,12-14,20H,8-11H2,1-3H3,(H,18,21)/t13-,14?,19?/m0/s1
• InChI Key： DYHOXFZIWBBVTD-CDJWAVJASA-N
• SMILES： O(C1C=CC=CC=1C(N[C@@H](C)CO)=O)CC1CN1CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 362
• XLogP3: 2.1
• Topological Polar Surface Area: 61.6

Additional information on N-[(2S)-1-Hydroxypropan-2-yl]-2-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]benzamide

Recent Advances in the Study of N-[(2S)-1-Hydroxypropan-2-yl]-2-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]benzamide (CAS: 2411183-86-1)

The compound N-[(2S)-1-Hydroxypropan-2-yl]-2-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]benzamide (CAS: 2411183-86-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a modulator of specific biological pathways, particularly in the context of inflammation and immune response. Researchers have employed advanced synthetic techniques to optimize the compound's structure, enhancing its bioavailability and target specificity. The presence of the aziridine ring and the benzamide moiety has been identified as critical for its interaction with key cellular targets.

In vitro and in vivo studies have demonstrated promising results, with the compound showing efficacy in reducing inflammatory markers and modulating immune cell activity. These findings suggest potential applications in the treatment of autoimmune diseases and chronic inflammatory conditions. However, further research is needed to fully elucidate the compound's pharmacokinetics and toxicological profile.

The synthesis of N-[(2S)-1-Hydroxypropan-2-yl]-2-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]benzamide involves a multi-step process, with recent advancements focusing on improving yield and purity. Novel catalytic methods have been explored to streamline the synthesis, reducing the reliance on hazardous reagents and minimizing environmental impact.

In conclusion, the compound N-[(2S)-1-Hydroxypropan-2-yl]-2-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]benzamide represents a promising candidate for further development in the pharmaceutical industry. Its unique structural attributes and biological activity warrant continued investigation, with the potential to address unmet medical needs in inflammation and immune-related disorders.